Cas no 59009-71-1 (3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)-)

3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)- structure
59009-71-1 structure
Product Name:3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)-
CAS No:59009-71-1
MF:C21H26N2
MW:306.444545269012
CID:340198
PubChem ID:47341
Update Time:2025-04-19

3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,7-Diazabicyclo[3.3.1]nonane, 3,7-bis(phenylmethyl)-
    • 3,7-dibenzyl-3,7-diazabicyclo[3.3.1]nonane
    • 59009-71-1
    • DTXSID40275513
    • SCHEMBL2955795
    • 3,7-dibenzyl-3.7-diazabicyclo[3.3.1]nonane
    • AOELDAGSFOHVFW-UHFFFAOYSA-N
    • CHEMBL3305145
    • Inchi: 1S/C21H26N2/c1-3-7-18(8-4-1)12-22-14-20-11-21(15-22)17-23(16-20)13-19-9-5-2-6-10-19/h1-10,20-21H,11-17H2
    • InChI Key: AOELDAGSFOHVFW-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC2CN(CC3C=CC=CC=3)CC(C1)C2

Computed Properties

  • Exact Mass: 306.20978
  • Monoisotopic Mass: 306.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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